Pregnanetriol 3α-O-β-D-Glucuronide
Pregnanetriol 3α-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
74915-85-8
VCID:
VC0129171
InChI:
InChI=1S/C27H44O9/c1-13(28)27(34)11-8-18-16-5-4-14-12-15(6-9-25(14,2)17(16)7-10-26(18,27)3)35-24-21(31)19(29)20(30)22(36-24)23(32)33/h13-22,24,28-31,34H,4-12H2,1-3H3,(H,32,33)/t13?,14?,15?,16-,17+,18+,19+,20+,21-,22+,24?,25+,26+,27+/m1/s1
SMILES:
CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C)O)O
Molecular Formula:
C₂₇H₄₄O₉
Molecular Weight:
512.63
Pregnanetriol 3α-O-β-D-Glucuronide
CAS No.: 74915-85-8
Reference Standards
VCID: VC0129171
Molecular Formula: C₂₇H₄₄O₉
Molecular Weight: 512.63
| CAS No. | 74915-85-8 |
|---|---|
| Product Name | Pregnanetriol 3α-O-β-D-Glucuronide |
| Molecular Formula | C₂₇H₄₄O₉ |
| Molecular Weight | 512.63 |
| IUPAC Name | (2S,3S,4S,5R)-3,4,5-trihydroxy-6-[[(8R,9S,10S,13S,14S,17R)-17-hydroxy-17-(1-hydroxyethyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H44O9/c1-13(28)27(34)11-8-18-16-5-4-14-12-15(6-9-25(14,2)17(16)7-10-26(18,27)3)35-24-21(31)19(29)20(30)22(36-24)23(32)33/h13-22,24,28-31,34H,4-12H2,1-3H3,(H,32,33)/t13?,14?,15?,16-,17+,18+,19+,20+,21-,22+,24?,25+,26+,27+/m1/s1 |
| SMILES | CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C)O)O |
| Synonyms | (3α,5β,20S)-17,20-Dihydroxypregnan-3-yl β-D-Glucopyranosiduronic Acid; 17,20α-Dihydroxy-5β-pregnan-3α-yl, β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 53780488 |
| Last Modified | Nov 11 2021 |
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